Cas no 887408-14-2 (5-(4-Bromophenyl)isoxazole-4-carboxylic Acid)

• Product Name: 5-(4-Bromophenyl)isoxazole-4-carboxylic Acid
• CAS No: 887408-14-2
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• MDL: MFCD07357466
• CID: 1934389
• PubChem ID: 22831701
• Update Time: 2025-07-23

5-(4-Bromophenyl)isoxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-1,2-oxazole-4-carboxylic Acid
• 5-(4-bromophenyl)isoxazole-4-carboxylic acid
• KB-195845
• 5-(4-bromophenyl)-isoxazole-4-carboxylic acid
• AG-A-80675
• SureCN343121
• CTK7J0676
• 5-(4-bromo-phenyl)-isoxazole-4-carboxylic acid
• DTXSID80628509
• SCHEMBL343121
• AKOS017560289
• 887408-14-2
• LS-10636
• EN300-1897324
• ALBB-029819
• 5-(4-bromophenyl)isoxazole-4-carboxylicacid
• MFCD07357466
• JACKYDJBTWSWKS-UHFFFAOYSA-N
• CS-0288732
• 4-isoxazolecarboxylic acid, 5-(4-bromophenyl)-
• DA-01507
• 5-(4-Bromophenyl)isoxazole-4-carboxylic Acid

• MDL： MFCD07357466
• Inchi： 1S/C10H6BrNO3/c11-7-3-1-6(2-4-7)9-8(10(13)14)5-12-15-9/h1-5H,(H,13,14)
• InChI Key： JACKYDJBTWSWKS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 266.95311Da
• Monoisotopic Mass: 266.95311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 419.7±30.0 °C at 760 mmHg
• Flash Point: 207.6±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(4-Bromophenyl)isoxazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 5-(4-Bromophenyl)isoxazole-4-carboxylic Acid

Introduction to 5-(4-Bromophenyl)isoxazole-4-carboxylic Acid (CAS No. 887408-14-2)

5-(4-Bromophenyl)isoxazole-4-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 887408-14-2, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic molecule has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a bromine substituent on the phenyl ring and the isoxazole core introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The isoxazole moiety, characterized by a five-membered ring containing an oxygen and a nitrogen atom, is known for its role in various biologically active molecules. In particular, 5-(4-Bromophenyl)isoxazole-4-carboxylic Acid has been explored as a precursor in the synthesis of novel therapeutic agents. Its carboxylic acid functionality provides a site for further chemical modifications, enabling the development of derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as an intermediate in the synthesis of small-molecule inhibitors. Studies suggest that derivatives of 5-(4-Bromophenyl)isoxazole-4-carboxylic Acid may exhibit inhibitory activity against specific enzymes implicated in inflammatory and infectious diseases. The bromine atom on the phenyl ring enhances binding affinity by participating in halogen bonding interactions, a key consideration in modern drug design.

In the context of medicinal chemistry, the structural motif of 5-(4-Bromophenyl)isoxazole-4-carboxylic Acid has been integrated into libraries of compounds screened for biological activity. Preliminary findings indicate that certain analogs demonstrate promising efficacy in preclinical models. These results underscore the importance of exploring structurally diverse scaffolds like isoxazoles for addressing unmet medical needs.

The synthesis of 5-(4-Bromophenyl)isoxazole-4-carboxylic Acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques align with contemporary trends in synthetic organic chemistry, emphasizing efficiency and sustainability.

From a biochemical perspective, the compound’s interaction with biological targets is of paramount interest. The isoxazole ring’s ability to modulate protein-protein interactions or enzyme kinetics makes it a compelling candidate for therapeutic intervention. Ongoing research aims to elucidate the mechanistic basis of its biological effects, which could pave the way for targeted drug development.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. 5-(4-Bromophenyl)isoxazole-4-carboxylic Acid exemplifies how structural innovation can lead to the discovery of novel therapeutics. Its unique combination of electronic and steric features positions it as a versatile building block for pharmacological exploration.

Future studies may focus on optimizing synthetic routes to 5-(4-Bromophenyl)isoxazole-4-carboxylic Acid, aiming for scalable production methods suitable for industrial applications. Additionally, investigating its pharmacokinetic properties will be crucial for assessing its potential as a lead compound in drug development programs.

In conclusion, 5-(4-Bromophenyl)isoxazole-4-carboxylic Acid (CAS No. 887408-14-2) represents a promising entity in chemical biology and medicinal chemistry. Its structural characteristics and reported biological activities make it an attractive candidate for further investigation. As research progresses, this compound is likely to contribute significantly to the development of new therapeutic strategies.